Cas no 64174-63-6 (2-Propenethial, 3-mercapto-)
2-Propenethial, 3-mercapto- structure
Product Name:2-Propenethial, 3-mercapto-
CAS No:64174-63-6
MF:C3H4S2
MW:104.193858146667
CID:1679159
PubChem ID:71380371
Update Time:2025-04-21
2-Propenethial, 3-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenethial, 3-mercapto-
- 3-sulfanylprop-2-enethial
- 64174-63-6
- 3-mercapto-prop-2-en-1-thione
- DTXSID80802887
-
- Inchi: 1S/C3H4S2/c4-2-1-3-5/h1-4H
- InChI Key: NVUIJSVMIIVCOQ-UHFFFAOYSA-N
- SMILES: SC=CC=S
Computed Properties
- Exact Mass: 103.97552
- Monoisotopic Mass: 103.97544247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 46.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 0
2-Propenethial, 3-mercapto- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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